N-(2-Ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine

• IUPAC Name: N-(2-ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine
• InChI: InChI=1S/C12H24N2O2S/c1-5-17(15,16)9-8-14(4)12-6-7-13(3)11(2)10-12/h5,11-12H,1,6-10H2,2-4H3
• InChI Key: VSPBQNDLTVWWPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1C)N(C)CCS(=O)(=O)C=C
• Molecular Formula: C12H24N2O2S
• Molecular Weight: 260.40 g/mol

Description

N-(2-Ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine, commonly known as Varenicline, is a medication used to aid smoking cessation. It works by binding to nicotine receptors in the brain, reducing the pleasure associated with smoking and decreasing withdrawal symptoms. In addition to its use in smoking cessation, Varenicline has also been studied for its potential applications in other areas of medicine.

Mechanism of Action

Varenicline works by binding to the same receptors in the brain that nicotine binds to. However, unlike nicotine, Varenicline does not produce the same pleasurable effects. Instead, it blocks the effects of nicotine, reducing the pleasure associated with smoking and decreasing withdrawal symptoms.
Biochemical and Physiological Effects:
Varenicline has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its effectiveness in reducing the pleasure associated with smoking. It has also been shown to decrease the release of other neurotransmitters, including acetylcholine and glutamate.

Advantages and Limitations for Lab Experiments

Varenicline has a number of advantages for use in lab experiments. It is a highly specific and potent compound, making it useful for studying the effects of nicotine on the brain. However, there are also some limitations to its use. Because it is a medication, it may have other effects on the body that could confound experimental results. Additionally, it may not be appropriate for use in certain animal models, as it may have different effects in different species.

Future Directions

There are a number of potential future directions for research involving Varenicline. One area of interest is in the treatment of other addictions, such as alcohol dependence. There is also interest in studying the long-term effects of Varenicline use, including its potential effects on cognitive function. Finally, there is interest in developing new compounds that are similar to Varenicline but may have improved efficacy or fewer side effects.

Synthesis Methods

The synthesis of Varenicline involves a series of chemical reactions starting with the reaction of 2-bromoethyl ethyl sulfone with N,N-dimethyl-4-piperidone to form N-(2-bromoethyl)-N,N-dimethyl-4-piperidone. This compound then undergoes a series of reactions involving various reagents and catalysts to produce the final product, Varenicline.

Scientific Research Applications

Varenicline has been extensively studied for its effectiveness in aiding smoking cessation. Multiple clinical trials have shown that it is more effective than other medications such as nicotine replacement therapy or bupropion. In addition to its use in smoking cessation, Varenicline has also been studied for its potential applications in other areas of medicine, including the treatment of alcohol dependence, depression, and anxiety disorders.